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Compound of Interest

Compound Name: Hexaketocyclohexane octahydrate

Cat. No.: B3038069 Get Quote

Unraveling the Identity of Hexaketocyclohexane
Octahydrate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of the compound commonly known as hexaketocyclohexane octahydrate.

Crucially, this document clarifies a long-standing misidentification in the chemical community.

Scientific evidence, particularly single-crystal X-ray diffraction analysis, has revealed that the

substance commercially supplied as "hexaketocyclohexane octahydrate" is, in fact,

dodecahydroxycyclohexane dihydrate.[1][2] The true hexaketocyclohexane (C₆O₆), a six-fold

ketone of cyclohexane, is a highly unstable oxocarbon that has only been observed in mass

spectrometry experiments.[2]

This guide will proceed by presenting the properties of the commercially available compound,

dodecahydroxycyclohexane dihydrate, while acknowledging its common but incorrect name.

Physical and Chemical Properties
The following tables summarize the key physical and chemical properties of

dodecahydroxycyclohexane dihydrate, the compound sold as hexaketocyclohexane
octahydrate.
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Table 1: General Properties

Property Value Source

Common Name
Hexaketocyclohexane

octahydrate
[3][4]

Systematic Name
Dodecahydroxycyclohexane

dihydrate
[1]

CAS Number 527-31-1 [3][4]

Molecular Formula

C₆O₆•8H₂O (as octahydrate);

C₆H₁₂O₆•2H₂O (actual

structure)

[4]

Appearance Beige to gray-brown powder [3]

Assay 97%

Table 2: Physicochemical Data

Property Value Source

Molecular Weight 312.18 g/mol (for C₆O₆•8H₂O) [4]

Melting Point 99 °C (decomposes) [3][5]

Boiling Point 344.7 ± 25.0 °C (Predicted) [3]

Density 1.967 ± 0.06 g/cm³ (Predicted) [3]

Flash Point 152 °C [3]

Vapor Pressure 6.49E-05 mmHg at 25°C [3]

Storage Temperature 2-8°C [3]

Solubility No data available [6]

Table 3: Computed Properties (for Hexaketocyclohexane, C₆O₆)
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Property Value Source

Molecular Weight 168.06 g/mol [7]

Topological Polar Surface Area 102 Å² [7]

Hydrogen Bond Donor Count 0 [7]

Hydrogen Bond Acceptor

Count
6 [7]

Rotatable Bond Count 0 [7]

Structural Clarification
The historical assumption that the compound was hexaketocyclohexane octahydrate
stemmed from its synthesis by the oxidation of benzenehexol.[1] However, modern analytical

techniques have provided a more accurate structural elucidation. The reactivity of the

compound was also found to be inconsistent with that of a polyketone.[1]

Commercial Product True Chemical Identity

Hexaketocyclohexane
octahydrate

Dodecahydroxycyclohexane
dihydrate

  Revealed by
  X-ray Diffraction

Click to download full resolution via product page

Fig. 1: Relationship between the commercial name and the true chemical structure.

Experimental Protocols
Despite the misidentification, "hexaketocyclohexane octahydrate" serves as a useful starting

material in organic synthesis. A notable application is in the preparation of

hexaazatriphenylenehexacarbonitrile (HAT-CN).[5][8]

Mechanochemically Assisted Synthesis of Hexaazatriphenylenehexacarbonitrile (HAT-CN)
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This protocol describes a time- and resource-efficient method for synthesizing HAT-CN using a

mixer ball mill.[8]

Materials:

Hexaketocyclohexane octahydrate

Diaminomaleonitrile

Zirconium dioxide (ZrO₂) milling vial (10 mL) and milling ball (Ø = 10 mm)

Mixer ball mill (e.g., Retsch MM500)

30% Nitric Acid (HNO₃)

Procedure:

Milling:

Place 0.400 g (1.30 mmol) of hexaketocyclohexane octahydrate and 1.10 g (10.20

mmol) of diaminomaleonitrile into the ZrO₂ milling vial with the milling ball.

Mill the mixture for 10 minutes at a frequency of 35 Hz.

Oxidative Cyclization:

Transfer the milled raw mixture into a flask.

Add 30% HNO₃ and stir the mixture in an oil bath at 110 °C for one hour.

Isolation:

After cooling, filter the resulting orange solid.

Wash the solid with water and then dry it to yield HAT-CN.
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1. Milling of Reactants
(Hexaketocyclohexane octahydrate +

Diaminomaleonitrile)

2. Oxidative Cyclization
(30% HNO3, 110°C, 1 hr)

 Transfer to Flask

3. Cooling and Filtration

 

4. Washing and Drying

 

Final Product:
HAT-CN

 

Click to download full resolution via product page

Fig. 2: Experimental workflow for the synthesis of HAT-CN.

Signaling Pathways and Biological Activity
There is currently no scientific literature available that describes the involvement of

hexaketocyclohexane octahydrate or dodecahydroxycyclohexane in any biological signaling

pathways. As a synthetic organic compound, its primary utility lies in chemical synthesis rather

than as a biologically active agent in drug development. Therefore, a diagram of signaling

pathways is not applicable to this compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3038069?utm_src=pdf-body-img
https://www.benchchem.com/product/b3038069?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3038069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Information
Hazard Symbols: Xn - Harmful[3]

Risk Codes: R20/21/22 - Harmful by inhalation, in contact with skin and if swallowed[3]

Safety Description: S36 - Wear suitable protective clothing[3]

Storage Class Code: 11 - Combustible Solids

WGK: 3

It is recommended to handle this compound in a well-ventilated area, wearing appropriate

personal protective equipment, including gloves, safety glasses, and a lab coat.[6] Avoid

contact with skin, eyes, and clothing.[6]

In conclusion, while the name "hexaketocyclohexane octahydrate" is prevalent in

commercial catalogs and older literature, it is crucial for researchers to recognize its true

identity as dodecahydroxycyclohexane dihydrate to accurately interpret experimental results

and design new synthetic strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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